Cas no 389621-37-8 (1H-Pyrrolizin-1-amine,hexahydro-2-(1-methylethyl)-, (1S,2S,7aS)-)
389621-37-8 structure
Product Name:1H-Pyrrolizin-1-amine,hexahydro-2-(1-methylethyl)-, (1S,2S,7aS)-
CAS No:389621-37-8
MF:C10H20N2
MW:168.279202461243
CID:299004
Update Time:2024-01-27
1H-Pyrrolizin-1-amine,hexahydro-2-(1-methylethyl)-, (1S,2S,7aS)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrolizin-1-amine,hexahydro-2-(1-methylethyl)-, (1S,2S,7aS)-
- 1H-Pyrrolizin-1-amine,hexahydro-2-(1-methylethyl)-,(1S,2S,7aS)-(9CI)
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- Inchi: 1S/C10H20N2/c1-7(2)8-6-12-5-3-4-9(12)10(8)11/h7-10H,3-6,11H2,1-2H3/t8-,9+,10+/m1/s1
- InChI Key: NCTGJQCEKGJWIA-UTLUCORTSA-N
- SMILES: N12C[C@H](C(C)C)[C@H](N)[C@]1([H])CCC2
Computed Properties
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 37
- Rotatable Bond Count: 8
- Complexity: 910
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 4.2
1H-Pyrrolizin-1-amine,hexahydro-2-(1-methylethyl)-, (1S,2S,7aS)- Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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